2-Fluoro-6-(trifluoromethoxy)benzoic acid
Overview
Description
2-Fluoro-6-(trifluoromethoxy)benzoic acid, also known as 2F-6TBA, is a fluorinated carboxylic acid that has become increasingly popular in scientific research due to its unique properties. It has a wide range of applications, including as a reagent in chemical synthesis, a catalyst in biochemical reactions, and a drug in pharmaceuticals.
Scientific Research Applications
Organometallic Functionalization
2-Fluoro-6-(trifluoromethoxy)benzoic acid can be utilized in organometallic chemistry for the functionalization of aromatic and heterocyclic substrates. This process is significant in creating new building blocks for testing therapeutic or pesticidal activity. The fluorine labels in the core materials play a role in modulating key biological parameters such as acidity and lipophilicity, and controlling the regioisomeric outcome of chemical transformations (Schlosser, 2005).
Synthesis of Fluorescent Probes
The compound has been implicated in the development of novel fluorescent probes for detecting reactive oxygen species. These probes can selectively detect highly reactive oxygen species, making them valuable tools in biological and chemical applications. The specificity and sensitivity of these probes are attributed to the unique properties of the fluorinated compounds (Setsukinai et al., 2003).
Quantitative Structure-Metabolism Relationships
Studies on substituted benzoic acids, including fluorinated derivatives, help understand the quantitative structure-metabolism relationships in organisms. This knowledge is crucial for predicting the metabolic fate of new drugs and understanding the interaction of drugs with metabolic enzymes (Ghauri et al., 1992).
Medicinal Chemistry and Synthesis
This compound derivatives are important in medicinal chemistry and synthesis. Their inclusion in various compounds has been shown to significantly alter biological activity, making them valuable in the development of new therapeutic agents (Tagat et al., 2002).
Influence on Herbicide Properties
The introduction of fluorine atoms into compounds such as 2-phenyl-4H-3,1-benzoxazin-4-one has led to notable changes in herbicidal properties. Research into fluorinated analogues of herbicides helps in understanding and enhancing the activity and selectivity of these compounds in agricultural applications (Hamprecht et al., 2004).
Liquid Crystal Research
The compound and its derivatives have been investigated for their role in liquid crystal research. They are used to study the thermal and phase behavior of liquid crystals, offering insights into the influence of fluorine atoms on the electro-optical and optical properties of these materials (Fouzai et al., 2018).
Safety and Hazards
This compound is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area . In case of skin contact, it is advised to wash with plenty of soap and water .
Mechanism of Action
Target of Action
It has been used in the synthesis of 1,3,4-oxadiazole derivatives and in Suzuki–Miyaura coupling reactions , suggesting it may interact with various biochemical targets.
Mode of Action
In the context of Suzuki–Miyaura coupling reactions, it may participate in transmetalation, a process where formally nucleophilic organic groups are transferred from boron to palladium .
Biochemical Pathways
Its use in suzuki–miyaura coupling reactions suggests it may play a role in carbon-carbon bond formation .
Result of Action
Its role in the synthesis of 1,3,4-oxadiazole derivatives and in Suzuki–Miyaura coupling reactions suggests it may contribute to the formation of new chemical structures.
Action Environment
Like many chemical compounds, its stability and reactivity may be influenced by factors such as temperature, ph, and the presence of other chemicals .
Properties
IUPAC Name |
2-fluoro-6-(trifluoromethoxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F4O3/c9-4-2-1-3-5(6(4)7(13)14)15-8(10,11)12/h1-3H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XXDXQIDMSUKZAZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C(=O)O)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701269880 |
Source
|
| Record name | 2-Fluoro-6-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701269880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1211530-22-1 |
Source
|
| Record name | 2-Fluoro-6-(trifluoromethoxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1211530-22-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Fluoro-6-(trifluoromethoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701269880 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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